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Compound of Interest

Compound Name: Aflatoxin M2-13C17

Cat. No.: B15141633 Get Quote

For researchers, scientists, and drug development professionals engaged in mycotoxin

analysis, participation in proficiency testing (PT) schemes is a cornerstone of quality

assurance. These schemes provide an objective assessment of a laboratory's analytical

performance and the reliability of its data. This guide offers a comparative overview of major

proficiency testing schemes available for mycotoxin analysis, detailing their offerings,

methodologies, and the statistical frameworks they employ.

Comparison of Major Proficiency Testing Scheme
Providers
Several organizations worldwide offer proficiency testing for mycotoxin analysis. The choice of

a provider often depends on the specific mycotoxins and matrices of interest, the frequency of

testing required, and the accreditation status of the provider. Below is a summary of some of

the leading providers and their mycotoxin PT programs.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15141633?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Provider
Scheme
Name(s)

Mycotoxins
Covered
(Examples)

Matrices
Covered
(Examples)

Frequency
Noteworthy
Features

FAPAS® (a

brand of Fera

Science Ltd.)

Food

Chemistry

Proficiency

Testing

Scheme

(FAPAS®)

Aflatoxins

(B/G, M1),

Ochratoxin A,

Fumonisins,

Deoxynivalen

ol,

Zearalenone,

T-2 & HT-2

toxins,

Patulin, Ergot

alkaloids

Cereals, nuts,

spices,

animal feed,

baby food,

milk, fruit

juices, coffee,

wine

Regular

rounds

throughout

the year

Accredited by

UKAS to

ISO/IEC

17043.[1][2]

Offers a wide

range of

analyte-

matrix

combinations.

[3][4][5]

Provides

comprehensi

ve reports

with z-scores.

[1][6]

BIPEA

(Bureau

Interprofessio

nnel d'Etudes

Analytiques)

Mycotoxins in

Food and

Feed

Aflatoxins

(B/G),

Ochratoxin A,

Deoxynivalen

ol,

Zearalenone,

Fumonisins

Cereals,

dried fruits,

spices,

animal feed

Multiple

rounds per

year, typically

following an

annual

schedule

from

September to

June.[7][8]

Accredited by

COFRAC to

ISO/IEC

17043.[9] PT

programs are

defined by

technical

committees

of experts.[8]

[10] Reports

are prepared

according to

the ISO

13528

standard.[8]
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LGC

Standards

AXIO

Proficiency

Testing

Aflatoxins

(B/G, M1),

Ochratoxin A,

Deoxynivalen

ol,

Fumonisins,

Zearalenone,

T-2 & HT-2

toxins

Infant

formula, fruit

granola, dried

fruit,

vegetable oil,

milk products,

snacks

Multiple

rounds

throughout

the year

Accredited by

UKAS to

ISO/IEC

17043.[3][7]

Offers a wide

range of

schemes

across

various

sectors.[11]

Provides a

secure online

portal for data

submission

and report

access.[12]

AAFCO

(Association

of American

Feed Control

Officials)

Mycotoxin

Contaminants

Scheme

Aflatoxins,

Fumonisins,

Deoxynivalen

ol,

Zearalenone,

Ochratoxin A,

T-2 toxin

Animal feed,

pet food
Quarterly

Focuses on

animal feed

and pet food

matrices.[13]

Reports

include z-

scores based

on individual

method data

to help

compare

different

analytical

techniques

(e.g., kits vs.

chromatograp

hy).[14]

Test Veritas Progetto

Trieste

Aflatoxins

(B/G, M1),

Ochratoxin A,

Cereals, nuts,

milk, coffee

Multiple

rounds per

year

Assigned

values are

derived from
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Deoxynivalen

ol,

Fumonisins,

Zearalenone,

T-2 & HT-2

toxins

participants'

results

obtained with

confirmatory

methods.[15]

Performance

evaluation is

based on z-

scores

calculated

using the

Horwitz or

modified

Thompson

equation.[16]

Experimental Protocols in Proficiency Testing
Proficiency testing schemes for mycotoxin analysis follow a general, well-established workflow

designed to ensure the integrity and comparability of the results. While participating

laboratories are typically free to use their own analytical methods, the overall process from

sample receipt to data analysis is standardized.

General Experimental Workflow
Sample Preparation and Distribution: The PT provider prepares a batch of a homogeneous

test material. This can be a naturally contaminated food or feed product or a blank matrix

spiked with a known concentration of one or more mycotoxins.[6][17] The homogeneity of the

material is rigorously tested to ensure that all participants receive a representative sample.[6]

[17][18] The stability of the mycotoxins in the matrix is also assessed to guarantee that the

analyte concentrations do not change significantly during shipment and storage.[6]

Analysis by Participating Laboratories: Laboratories receive the PT sample and are

instructed to analyze it using their routine analytical methods. This allows the PT scheme to

assess the performance of the methods as they are used in practice.[19] Common analytical

techniques for mycotoxin analysis include high-performance liquid chromatography (HPLC)
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with fluorescence or ultraviolet detection, and liquid chromatography coupled with tandem

mass spectrometry (LC-MS/MS).[6][19]

Data Submission: Participants submit their analytical results to the PT provider via a secure

online portal or other designated means.[12] Along with the quantitative results, laboratories

may be asked to provide details about the analytical method used.

Statistical Analysis and Performance Evaluation: The PT provider performs a statistical

analysis of the submitted data. The core of this analysis involves determining an "assigned

value" for the concentration of each mycotoxin in the test material and then evaluating each

laboratory's performance against this value.

Determination of the Assigned Value (xpt): The assigned value is the best estimate of the

true concentration of the mycotoxin in the PT sample. There are several methods for

determining the assigned value, as outlined in ISO 13528:

Consensus Value from Participant Results: This is the most common approach, where

the assigned value is the robust mean or median of the results submitted by all

participants, after the removal of outliers.[6][10][15]

Expert Laboratory Consensus: The assigned value is determined by a smaller group of

expert laboratories with proven competence in the analysis.[10]

Certified Reference Material (CRM) Value: If the PT sample is a CRM, the certified

value is used as the assigned value.[10]

Formulation: For spiked samples, the assigned value can be based on the known

amount of mycotoxin added to the matrix.[10]

Performance Scoring (z-scores): The performance of each laboratory is typically evaluated

using a z-score, which is calculated as follows:

z = (xi - xpt) / σpt

Where:

xi is the result reported by the participating laboratory.
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xpt is the assigned value.

σpt is the standard deviation for proficiency assessment.

The standard deviation for proficiency assessment (σpt) is a predetermined value that

represents the acceptable level of deviation from the assigned value. It is often derived

from the Horwitz equation, which predicts the interlaboratory standard deviation based on

the analyte concentration.[16][20] Some schemes may use a modified version of the

Horwitz equation or a fixed percentage.[6][20]

The interpretation of z-scores is generally as follows:

|z| ≤ 2: Satisfactory performance

2 < |z| < 3: Questionable performance

|z| ≥ 3: Unsatisfactory performance

Reporting: Each participating laboratory receives a confidential report detailing its own

performance, including its reported results and corresponding z-scores.[1] The report also

typically includes a summary of the results from all participants in an anonymized format,

allowing laboratories to compare their performance with that of their peers.

Workflow and Logic Diagrams
To visually represent the processes involved in proficiency testing, the following diagrams have

been created using the DOT language.
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Proficiency testing workflow for mycotoxin analysis.
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Logic for z-score calculation and interpretation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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